Cas no 1391451-61-8 ((S)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride)

• Product Name: (S)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride
• CAS No: 1391451-61-8
• MF: C₁₀H₁₅BrClN
• MW: 264.589801073074
• CID: 4773743
• PubChem ID: 145710827
• Update Time: 2026-02-26

(S)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride
• 1391451-61-8
• CS-0196748
• (1S)-1-(3-bromophenyl)-2-methylpropan-1-amine;hydrochloride
• (S)-1-(3-Bromophenyl)-2-methylpropan-1-amine HCl
• AKOS037648718
• Y14748
• (S)-1-(3-Bromophenyl)-2-methylpropan-1-aminehydrochloride
• (1S)-1-(3-bromophenyl)-2-methylpropan-1-amine hydrochloride
• BS-15335
• MFCD12756935

• Inchi： 1S/C10H14BrN.ClH/c1-7(2)10(12)8-4-3-5-9(11)6-8;/h3-7,10H,12H2,1-2H3;1H/t10-;/m0./s1
• InChI Key： NBIZUXWSIIGBEV-PPHPATTJSA-N
• SMILES： BrC1=CC=CC(=C1)[C@H](C(C)C)N.Cl

Computed Properties

• Exact Mass: 263.00764g/mol
• Monoisotopic Mass: 263.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (S)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride

Introduction to (S)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 1391451-61-8)

(S)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride, with the CAS number 1391451-61-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of chiral amines and has garnered considerable attention due to its potential applications in drug development and molecular research. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The structural uniqueness of (S)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride lies in its stereochemistry, which is defined by the (S) configuration at the chiral center. This specific arrangement imparts unique chemical and biological properties, making it a promising candidate for various pharmacological studies. The presence of a bromine substituent on the phenyl ring and a secondary amine functionality enhances its reactivity, enabling diverse synthetic pathways.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage chiral amines for their enhanced specificity and efficacy. Research has demonstrated that enantiomerically pure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts. This has spurred investigations into the synthesis and application of compounds like (S)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride, which are designed to interact selectively with biological targets.

One of the most compelling areas of research involving this compound is its potential as a building block for more complex drug molecules. The chiral amine core can be further functionalized to create derivatives with tailored properties for treating various diseases. For instance, studies have explored its utility in developing kinase inhibitors, which are crucial for targeting cancer and inflammatory disorders. The bromine atom on the phenyl ring also provides a handle for further modifications, allowing chemists to introduce additional functional groups or linkages.

The hydrochloride salt form of this compound offers several advantages in terms of handling and storage. It improves solubility in aqueous solutions, which is beneficial for formulation development and biological assays. Additionally, its stability under standard conditions makes it a reliable reagent for both laboratory-scale synthesis and industrial production. These attributes have made it a preferred choice for researchers working on drug discovery projects.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules like (S)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride. Molecular modeling techniques have been employed to predict binding affinities and metabolic pathways, enabling researchers to fine-tune the structure for improved pharmacokinetic properties. Such computational approaches have significantly accelerated the drug development process by reducing the need for extensive experimental trials.

The compound's relevance extends beyond academic research; it has found applications in industrial settings as well. Pharmaceutical companies are increasingly adopting enantiomerically pure intermediates to ensure the quality and consistency of their final products. The ability to produce high-purity forms of (S)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride has opened new avenues for large-scale manufacturing processes that meet stringent regulatory requirements.

In conclusion, (S)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 1391451-61-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its versatility in synthetic applications, make it a valuable tool for researchers and industry professionals alike. As our understanding of chiral chemistry continues to evolve, compounds like this one will play an increasingly pivotal role in developing innovative therapeutic solutions.